7-(Difluoromethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid

Specification

• Molecular Formula: C9H6F2N2O3
• Molecular Weight: 228.15 g/mol
• IUPAC Name: 7-(difluoromethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C9H6F2N2O3/c10-9(11)16-5-1-2-13-6(8(14)15)4-12-7(13)3-5/h1-4,9H,(H,14,15)
• Standard InChI Key: ZAIVFJFEELLRAR-UHFFFAOYSA-N
• SMILES: C1=CN2C(=NC=C2C(=O)O)C=C1OC(F)F
• Canonical SMILES: C1=CN2C(=NC=C2C(=O)O)C=C1OC(F)F

Introduction

7-(Difluoromethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid is a synthetic organic compound with the molecular formula C₉H₆F₂N₂O₃ and a molecular weight of 228.15 g/mol. It is identified by the CAS number 1426136-24-4 and is classified as a specialty material. This compound is part of the imidazopyridine class, which has been explored for various biological activities due to its structural diversity and potential pharmacological properties.

Synthesis and Applications

While specific synthesis protocols for 7-(difluoromethoxy)imidazo[1,2-a]pyridine-3-carboxylic acid are not detailed in the available literature, compounds within the imidazopyridine class are generally synthesized through multi-step reactions involving the formation of the imidazole ring followed by pyridine ring fusion. These compounds are often explored for their potential biological activities, including anticancer and antiviral properties, due to their structural similarity to known bioactive molecules.

Storage and Handling

This compound should be stored in a sealed container at a temperature range of 2-8°C to maintain its stability. It is classified with a signal word of "Warning" and requires handling precautions as outlined in its safety data sheet (SDS), which includes statements like P501, P270, P264, P280, P302+P352, P337+P313, P305+P351+P338, P362+P364, P332+P313, P301+P312+P330.